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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649 Get Quote

Essential Safety and Handling Guide for
CAY10526
This guide provides crucial safety and logistical information for the handling and disposal of

CAY10526, a selective mPGES-1 inhibitor. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Product Name: CAY10526

CAS Number: 938069-71-7

Molecular Formula: C₁₂H₇BrO₃S

Hazard Identification and Precautionary Statements:

A Safety Data Sheet (SDS) for CAY10526 classifies the compound with the following hazards:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.[1]

Precautionary statements include:
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P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Cayman Chemical advises that this material should be considered hazardous until further

information is available and users should not ingest, inhale, get it in eyes, on skin, or on

clothing.[2][3][4][5]

Personal Protective Equipment (PPE)
Given the hazard classifications, the following personal protective equipment is mandatory

when handling CAY10526:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Change

gloves frequently and

immediately if contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory to protect from

splashes.[6]

Body Protection Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Protection

Not generally required for

handling the solid in small

quantities.

If creating aerosols or handling

large quantities, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates. Work should be

performed in a well-ventilated

area or a chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing (Solid Form):

Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and initial dilutions of the crystalline solid inside a chemical fume hood

to avoid inhalation of any dust.

Use anti-static measures where appropriate.

2. Dissolution:
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CAY10526 is supplied as a crystalline solid and is soluble in organic solvents such as

ethanol, DMSO, and dimethylformamide (DMF).[2]

When preparing a stock solution, add the solvent slowly to the solid. The process should be

carried out in a chemical fume hood.

For aqueous solutions, first dissolve CAY10526 in DMSO and then dilute with the aqueous

buffer of choice. Aqueous solutions are not recommended for storage for more than one day.

[2]

3. Handling of Solutions:

Always handle solutions of CAY10526 in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.

Avoid direct contact with the solution. If skin contact occurs, wash the affected area

immediately and thoroughly with soap and water.

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

medical attention.

Disposal Plan
Waste Collection: All waste materials contaminated with CAY10526, including gloves, pipette

tips, and empty vials, must be collected in a designated, sealed hazardous waste container.

Solvent Waste: Solutions of CAY10526 in organic solvents should be disposed of in a

designated solvent waste container. Due to its high toxicity to aquatic life, do not dispose of

CAY10526 down the drain.[1]

Disposal Method: All waste must be disposed of through an approved hazardous waste

disposal service, in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of CAY10526 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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